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Compound of Interest

Compound Name: Tocopherol calcium succinate

Cat. No.: B087740

For researchers, scientists, and professionals in drug development, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides immediate and
essential safety and logistical information for Tocopherol calcium succinate, including
detailed operational procedures and disposal plans to foster a secure laboratory environment.

Physicochemical and Safety Data

While specific occupational exposure limits for Tocopherol calcium succinate have not been
established, the following tables summarize its key physical, chemical, and safety information.

Table 1: Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b087740?utm_src=pdf-interest
https://www.benchchem.com/product/b087740?utm_src=pdf-body
https://www.benchchem.com/product/b087740?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087740?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula CesH106CaO10 [1112]
Molecular Weight 1099.6 g/mol [11[2][3]

White to yellowish-white

Appearance

[4]

powder
Odor Odorless [4]
Freely soluble in chloroform
- and carbon tetrachloride.
Solubility [4]

Practically insoluble in water,

ethanol (95%), and acetone.

Table 2: GHS Hazard Information

Hazard Class

Hazard Statement

Skin Irritation

H315: Causes skin irritation

Eye Irritation

H319: Causes serious eye irritation

Respiratory Irritation

H335: May cause respiratory irritation

Source: AK Scientific, Inc. Safety Data Sheet[1]

Operational and Disposal Plans

Adherence to proper procedures is critical when working with Tocopherol calcium succinate

to minimize risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

To ensure personal safety, the following personal protective equipment should be worn when

handling Tocopherol calcium succinate:

o Eye Protection: Safety glasses with side shields or goggles are mandatory.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required.

Skin and Body Protection: A lab coat or other protective clothing should be worn to prevent
skin contact.

Respiratory Protection: In case of insufficient ventilation or the generation of dust, a NIOSH-
approved respirator should be used.

Handling and Storage Procedures

Step-by-Step Handling:

Preparation: Ensure the work area is clean and well-ventilated. Have all necessary PPE
donned correctly.

Dispensing: When weighing or transferring the powder, minimize the creation of dust. Use a
chemical fume hood if possible.

Solution Preparation: When dissolving, add the powder slowly to the solvent to avoid
splashing.

Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after
handling.[1] Clean all equipment and the work area to remove any residual powder.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]
Keep away from incompatible substances such as strong oxidizing agents.[1]

Protect from light.[4]

Emergency and First Aid Protocols

Immediate and appropriate first aid is crucial in the event of exposure.

Table 3: First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[1]

Immediately wash the affected area with soap
Skin Contact and water. Remove contaminated clothing. If

irritation persists, seek medical attention.[1]

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.[1]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.

Spill and Disposal Plan

Spill Response:

Evacuate: Clear the area of all non-essential personnel.
o Ventilate: Ensure the area is well-ventilated.
o Contain: Prevent the further spread of the powder.

o Clean-up: Carefully sweep or vacuum the spilled material. Avoid generating dust. Place the
collected material into a suitable, labeled container for disposal.

o Decontaminate: Clean the spill area with a suitable solvent and then wash with soap and
water.

Disposal:
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» Dispose of waste Tocopherol calcium succinate and any contaminated materials in a

designated hazardous waste container.

 All disposal practices must be in accordance with local, state, and federal regulations.[1] Do

not dispose of down the drain or in regular trash.

Operational Workflow Diagram

The following diagram illustrates the key steps for the safe handling and disposal of

Tocopherol calcium succinate.
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Operational Workflow for Tocopherol Calcium Succinate
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Caption: Workflow for Safe Handling and Disposal of Tocopherol Calcium Succinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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